![molecular formula C5H7N3O B2689460 (Hydroxyimino)(1-methylpyrazol-4-yl)methane CAS No. 42849-80-9](/img/structure/B2689460.png)
(Hydroxyimino)(1-methylpyrazol-4-yl)methane
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Hydroxyimino)(1-methylpyrazol-4-yl)methane, also known as HMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and environmental science. HMP is a versatile molecule that can be synthesized through various methods, and its unique structure allows it to interact with biological systems in interesting ways.
Scientific Research Applications
- Synthesis : Researchers have successfully synthesized this compound by reacting 4-methyl-1-phenyl-1H-pyrazole with potassium tetrachloroplatinate (II) under specific conditions .
- Cyclometalated Pt (II) Complexes : These complexes, including those with aryl-substituted N-heterocyclic compounds, exhibit efficient luminescence. The ligand choice significantly impacts their photophysical properties .
- Platinum-Group Metal Complexes : While iridium (III) complexes dominate, Pt (II) complexes are gaining attention. Their combination with organic ligands leads to diverse properties .
- Bis(pyrazolyl)methanes : This compound class has been used as ligands in various catalytic reactions. Their coordination to transition metals enhances catalytic activity .
Organic Synthesis and Coordination Chemistry
Organic Light-Emitting Diodes (OLEDs)
Photovoltaic Devices
Catalysis and Homogeneous Catalytic Reactions
properties
IUPAC Name |
(NE)-N-[(1-methylpyrazol-4-yl)methylidene]hydroxylamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3O/c1-8-4-5(2-6-8)3-7-9/h2-4,9H,1H3/b7-3+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVDVQHCSIMBKOC-XVNBXDOJSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C=NO |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1C=C(C=N1)/C=N/O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Hydroxyimino)(1-methylpyrazol-4-yl)methane |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.